Cas no 14282-65-6 (4-(Hydroxymethyl)thiophene-2-carboxylic acid)

• Product Name: 4-(Hydroxymethyl)thiophene-2-carboxylic acid
• CAS No: 14282-65-6
• MF: C₆H₆O₃S
• MW: 158.175040721893
• MDL: MFCD20638974
• CID: 1038617
• PubChem ID: 17867873
• Update Time: 2025-09-26

4-(Hydroxymethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)thiophene-2-carboxylic acid
• 4-(Hydroxymethyl)thiophene-2-carboxylicacid
• AS-77566
• A885095
• CS-0188137
• 14282-65-6
• DTXSID70591399
• SY346163
• SCHEMBL1401507
• D82538
• MFCD20638974

• MDL： MFCD20638974
• Inchi： 1S/C6H6O3S/c7-2-4-1-5(6(8)9)10-3-4/h1,3,7H,2H2,(H,8,9)
• InChI Key： TTXFQTISGJIJPQ-UHFFFAOYSA-N
• SMILES： S1C=C(CO)C=C1C(=O)O

Computed Properties

• Exact Mass: 158.00400
• Monoisotopic Mass: 158.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 85.77000
• LogP: 0.93860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-(Hydroxymethyl)thiophene-2-carboxylic acid

Exploring the Potential of 4-(Hydroxymethyl)thiophene-2-carboxylic acid in Biomedical Applications

The compound 4-(Hydroxymethyl)thiophene-2-carboxylic acid, with its CAS Registry Number 14282-65-6, has garnered significant attention in the biomedical research community due to its unique chemical structure and potential applications in drug discovery. This compound, also known as HMThc for short, belongs to a class of thiophene-based carboxylic acids that have shown promising biological activities.

Derived from the thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom, this compound incorporates both hydroxymethyl and carboxylic acid functional groups. These features make it a versatile scaffold for various biochemical interactions, including enzyme inhibition, receptor modulation, and antimicrobial activity.

Recent studies have highlighted the anti-inflammatory potential of 4-(Hydroxymethyl)thiophene-2-carboxylic acid, particularly in models of chronic inflammation. Its ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade, positions it as a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, this compound has demonstrated antimicrobial activity against several bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). Its mode of action appears to disrupt bacterial cell wall synthesis, making it a candidate for the development of new antibiotics.

In the realm of cancer research, 4-(Hydroxymethyl)thiophene-2-carboxylic acid has shown anticancer properties, particularly in vitro studies have indicated its ability to induce apoptosis in various cancer cell lines. This suggests its potential as a chemotherapeutic agent or a radiosensitizer.

Given these diverse biological activities, 4-(Hydroxymethyl)thiophene-2-carboxylic acid serves as a valuable research tool for exploring novel therapeutic strategies. Its chemical structure allows for easy functionalization, enabling researchers to tailor it for specific applications in drug design.

As biomedical science continues to advance, compounds like 4-(Hydroxymethyl)thiophene-2-carboxylic acid play a crucial role in opening new avenues for disease treatment. Their study not only contributes to the understanding of fundamental biological processes but also drives innovation in pharmaceutical development.